Cas no 7542-39-4 ( )

• Product Name: &nbsp
• CAS No: 7542-39-4
• MF: C₄H₅FN₄
• MW: 128.107702970505
• CID: 870321
• PubChem ID: 45080485
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrimidinediamine, 4-fluoro- (9CI)
• 4-fluoropyrimidine-2,5-diamine
• 7542-39-4
• DTXSID80663990
•  

• Inchi： 1S/C4H5FN4/c5-3-2(6)1-8-4(7)9-3/h1H,6H2,(H2,7,8,9)
• InChI Key： MNRBDLANUUMWDK-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(N)N=1)N

Computed Properties

• Exact Mass: 128.05
• Monoisotopic Mass: 128.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -0.4